- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 2808-79-9 (Cyclohexene,1,4-dimethyl-)
Cyclohexene,1,4-dimethyl- structure
Cyclohexene,1,4-dimethyl- Properties
Names and Identifiers
-
- Cyclohexene,1,4-dimethyl-
- 4-methyl-1-methyl-1-cyclohexene
- 1,4-Dimethyl-1-cyclohexene
- 1,4-Dimethylcyclohexene
- Cyclohexene, 1,4(or 3,6)-dimethyl-(9CI)
- 2808-79-9
- AKOS006282593
- 0ABO21DPR5
- DTXSID90990926
- UNII-0ABO21DPR5
- KMGDYKOGDOVDCW-UHFFFAOYSA-N
- 1,4-Dimethyl cyclohexene
- 70688-47-0
- 1,4-dimethylcyclohex-1-ene
- Cyclohexene, 1,4-dimethyl-
- 1,4-dimethyl-cyclohexene
- +Expand
-
- KMGDYKOGDOVDCW-UHFFFAOYSA-N
- InChI=1S/C8H14/c1-7-3-5-8(2)6-4-7/h3,8H,4-6H2,1-2H3
- CC1CCC(C)CC=1
Computed Properties
- 110.10962
- 0
- 0
- 0
- 110.109550447g/mol
- 8
- 101
- 0
- 0
- 1
- 0
- 0
- 1
- 2.6
- 0Ų
Experimental Properties
- 0
- 1.4457
- 124.85°C
- -59.4°C
- 0.8005
Cyclohexene,1,4-dimethyl- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Cyclohexene,1,4-dimethyl- Raw materials
Cyclohexene,1,4-dimethyl- Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- (16327-38-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
Cyclohexene,1,4-dimethyl- Related Literature
-
1. Stereochemistry of hydrogenation of 4-t-butylmethylenecyclohexaneT. R. B. Mitchell J. Chem. Soc. B 1970 823
-
2. The pyrolysis of cyclic hydrocarbons. Part 1. 1,4-DimethylcyclohexaneHarold M. Gillespie,Brian G. Gowenlock,Christopher A. F. Johnson J. Chem. Soc. Perkin Trans. 2 1979 317
-
3. Photochemical isomerisation derivatives of decafluorocyclohexene and their reactionsG. Camaggi,F. Gozzo J. Chem. Soc. C 1971 925
-
4. Functionalization of saturated hydrocarbons. Part 4. The Gif system for selective oxidation using molecular oxygenDerek H. R. Barton,Jean Boivin,Michel Gastiger,Jacek Morzycki,Robyn S. Hay-Motherwell,William B. Motherwell,Nubar Ozbalik,Kathy M. Schwartzentruber J. Chem. Soc. Perkin Trans. 1 1986 947
-
Shuai Wang,Iker Agirrezabal-Telleria,Aditya Bhan,Dante Simonetti,Kazuhiro Takanabe,Enrique Iglesia Faraday Discuss. 2017 197 9
-
7. Deazetation of 1,4-dimethyl-2,3-diazabicyclo[2.2.2]oct-2-ene: stereochemistry and the formation of dimethylcyclohexeneAndrew J. F. Edmunds,Christopher J. Samuel J. Chem. Soc. Perkin Trans. 2 1992 457
-
8. Dimerisation and transannular reactions of cycloalkenes on H-mordeniteRowena Crockett,Emil Roduner J. Chem. Soc. Perkin Trans. 2 1993 1503
-
Paul J. Dyson Dalton Trans. 2003 2964
-
C. Akira Horiuchi,Akira Ikeda,Miyuki Kanamori,Haruomi Hosokawa,Akira Ikeda,Miyuki Kanamori,Haruomi Hosokawa,,Takashi Sugiyama,T. Tomoyoshi Takahashi,Takashi Sugiyama,T. Tomoyoshi Takahashi Iodine–Cerium(IV) Salts?. C. Akira Horiuchi Akira Ikeda Miyuki Kanamori Haruomi Hosokawa Akira Ikeda Miyuki Kanamori Haruomi Hosokawa Takashi Sugiyama T. Tomoyoshi Takahashi Takashi Sugiyama T. Tomoyoshi Takahashi J. Chem. Res. (S) 1997 60
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